Cas no 1798883-58-5 (N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide)

• Product Name: N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide
• CAS No: 1798883-58-5
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6559906
• PubChem ID: 86814172
• Update Time: 2025-08-02

N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1798883-58-5
• EN300-1167179
• N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C15H17N3O4S/c1-11(16)13-4-2-12(3-5-13)10-17-23(21,22)15-8-6-14(7-9-15)18(19)20/h2-9,11,17H,10,16H2,1H3
• InChI Key： RDEFNOMANGBUCD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C=CC(=CC=1)C(C)N)(=O)=O

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Additional information on N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide (CAS No. 1798883-58-5)

The compound N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide (CAS No. 1798883-58-5) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its nitrobenzene and aminoethyl functional groups make it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its potential applications in drug discovery and medicinal chemistry, where sulfonamide-based compounds are known for their bioactivity.

In recent years, the demand for sulfonamide derivatives like N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide has surged due to their role in developing targeted therapies. This compound's nitro group and aromatic ring system contribute to its ability to interact with biological targets, making it a candidate for enzyme inhibition studies. Its CAS No. 1798883-58-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and lead compound optimization.

One of the most discussed topics in the context of N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide is its potential in cancer research. Sulfonamides have historically been explored for their anti-tumor properties, and this compound's structural features align with modern small-molecule drug design principles. Researchers are investigating its interactions with protein targets and its ability to modulate cell signaling pathways, which are critical in precision medicine.

Another area of interest is the compound's synthetic accessibility. The presence of both aminoethyl and nitrobenzene groups allows for diverse chemical modifications, enabling the creation of analogs with tailored properties. This flexibility is highly valued in combinatorial chemistry, where rapid iteration of molecular structures is essential for identifying bioactive compounds. The CAS No. 1798883-58-5 is often referenced in patents and publications related to structure-activity relationship (SAR) studies.

From an analytical chemistry perspective, N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide presents intriguing challenges and opportunities. Its UV-Vis absorption characteristics, attributed to the nitro group, make it suitable for spectrophotometric analysis. Additionally, its mass spectrometry fragmentation patterns are of interest for metabolite identification in pharmacokinetic studies. These properties are frequently highlighted in discussions about analytical method development for novel sulfonamides.

The compound's potential in neurological research is another emerging topic. Sulfonamides have shown promise in modulating neurotransmitter systems, and the aminoethyl moiety in this molecule could enhance its blood-brain barrier permeability. This has led to increased searches for CAS No. 1798883-58-5 in the context of neurodegenerative disease research, particularly for conditions like Alzheimer's and Parkinson's.

In the realm of green chemistry, researchers are exploring sustainable synthesis routes for N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide. The push for eco-friendly catalysts and solvent-free reactions has made this compound a test case for green synthetic methodologies. Its nitro group reduction, a common transformation, is being re-examined using biocatalysts and photocatalysis, aligning with global trends toward sustainable pharmaceutical production.

The compound's crystallographic properties are also noteworthy. Single-crystal X-ray diffraction studies of N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide have revealed interesting molecular packing arrangements, which are crucial for understanding its solid-state behavior. These findings are relevant for pharmaceutical formulation scientists working on polymorph control and drug delivery systems.

From a computational chemistry standpoint, CAS No. 1798883-58-5 has been the subject of molecular docking and quantum mechanical calculations. These in silico studies help predict its binding affinities and electronic properties, reducing the need for extensive empirical testing. The integration of artificial intelligence in drug discovery has further increased interest in this compound's virtual screening potential.

In conclusion, N-{[4-(1-aminoethyl)phenyl]methyl}-4-nitrobenzene-1-sulfonamide (CAS No. 1798883-58-5) represents a multifaceted research tool with applications spanning drug development, analytical science, and materials chemistry. Its unique structural features and growing body of research make it a compound to watch in the coming years, particularly as personalized medicine and green synthesis continue to dominate scientific discourse.